3-(1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H20N4O5 and its molecular weight is 384.392. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Chemical Properties
Compounds related to "3-(1-(3-(4-oxoquinazolin-3(4H)-yl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione" have been extensively studied for their structural and chemical properties. For instance, the study by Gonçalves et al. (2011) on a mefloquine–oxazolidine derivative highlights the conformational characteristics of oxazolidine and piperidine rings, which are crucial for understanding the compound's chemical behavior and potential interactions. This knowledge is fundamental in designing compounds with specific biological activities (Gonçalves et al., 2011).
Antibacterial Properties
The oxazolidinone class, to which this compound belongs, has been researched for its antibacterial properties. Tucker et al. (1998) discuss the antibacterial efficacy of oxazolidinones against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus. This research underscores the potential of oxazolidinone derivatives in addressing antibiotic resistance, a significant concern in modern medicine (Tucker et al., 1998).
Photophysical Properties
The luminescent properties and photo-induced electron transfer of compounds with piperazine substituents, as explored by Gan et al. (2003), illustrate another dimension of scientific applications. These properties are particularly relevant in the development of fluorescent probes and materials for electronic applications (Gan et al., 2003).
Potential Antihypertensive Agents
The synthesis and evaluation of piperidine derivatives with a quinazoline ring system for antihypertensive activity highlight the therapeutic application potential of these compounds. Takai et al. (1986) identified specific derivatives that showed promising hypotension effects in hypertensive rat models, indicating the potential for developing new antihypertensive drugs (Takai et al., 1986).
Antimicrobial and Antioxidant Applications
Further research into oxazolidinones includes their antimicrobial and antioxidant capabilities, as seen in studies by Devi et al. (2013) and Gouda (2012). These studies provide insights into the synthetic routes and biological activities of oxazolidinone derivatives, expanding the scope of their application in medicinal chemistry and beyond (Devi et al., 2013; Gouda, 2012).
Properties
IUPAC Name |
3-[1-[3-(4-oxoquinazolin-3-yl)propanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O5/c24-16(7-10-22-12-20-15-4-2-1-3-14(15)18(22)26)21-8-5-13(6-9-21)23-17(25)11-28-19(23)27/h1-4,12-13H,5-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVUQDPOPAKVVKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)COC2=O)C(=O)CCN3C=NC4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.